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Compound of Interest

Compound Name: 2-Anilinophenylacetic acid

Cat. No.: B1207824

For researchers, scientists, and drug development professionals, the responsible disposal of
chemical waste is a cornerstone of laboratory safety and environmental stewardship. This
guide provides a comprehensive, step-by-step protocol for the proper disposal of 2-
anilinophenylacetic acid, ensuring compliance with safety regulations and minimizing
environmental impact.

Immediate Safety and Handling Precautions

Before handling 2-anilinophenylacetic acid, it is imperative to consult the Safety Data Sheet
(SDS) and be fully aware of its potential hazards. This compound is classified as a skin, eye,
and respiratory irritant[1].

Personal Protective Equipment (PPE): A thorough risk assessment should be conducted before
any handling. The following PPE is mandatory:

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves should be inspected before
use and disposed of properly after handling[2].

o Body Protection: A laboratory coat or other suitable protective clothing to prevent skin
contact[2].
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o Respiratory Protection: If dusts or aerosols are likely to be generated, a NIOSH-approved
respirator is required[2].

Engineering Controls: All handling of 2-anilinophenylacetic acid should occur in a well-
ventilated area, preferably within a certified chemical fume hood. An eyewash station and
safety shower must be readily accessible[2].

Hazard Summary

The following table summarizes the key hazard information for 2-anilinophenylacetic acid.

Hazard Classification Description Precautionary Statements

P264, P280, P302+P352,

Skin Irritation (Category 2) Causes skin irritation.
P332+P317, P362+P364[1]
P264, P280,

Eye lIrritation (Category 2A) Causes serious eye irritation. P305+P351+P338,
P337+P313[1][3]

Specific target organ toxicity, May cause respiratory P261, P271, P304+P340,

single exposure (Category 3) irritation. P319, P403+P233, P405[1]

Aquatic Hazard (Acute, o
Harmful to aquatic life. P273[3]
Category 3)

Step-by-Step Disposal Protocol

Under no circumstances should 2-anilinophenylacetic acid be discharged into the sanitary
sewer system or disposed of as general solid waste[2]. It must be treated as hazardous waste
and disposed of through a licensed chemical waste management facility[2].

o Waste Identification and Segregation:
o lIdentify all waste containing 2-anilinophenylacetic acid as hazardous chemical waste.

o Segregate this waste from other waste streams, especially from incompatible materials
like strong oxidizing agents[4]. Do not mix with other wastes unless compatibility has been
verified[2].
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o Waste Collection and Containerization:

o Solid Waste: Collect solid 2-anilinophenylacetic acid waste in a dedicated, properly
labeled, and sealable container that is compatible with the chemical[2].

o Liquid Waste (Solutions): If the compound is in a solution, collect it in a designated, leak-
proof, and clearly labeled waste container for organic liquids[2].

o Contaminated Materials: Any materials, such as gloves, wipes, or absorbent pads used to
clean up spills, must be collected and disposed of as hazardous waste[5][6].

e Labeling and Storage:

o Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical
name: "2-Anilinophenylacetic acid".

o List all constituents and their approximate concentrations on the label.

o Store the sealed waste container in a designated and secure satellite accumulation area,
under the control of laboratory personnel, away from incompatible materials[5][7].

e Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste[5].

o Provide the EHS office with all necessary information regarding the waste's composition
and quantity[5].

Spill and Emergency Procedures

In the event of a spill, immediate action is necessary to prevent exposure and environmental
contamination.

o Evacuate and Secure: Immediately evacuate and restrict access to the spill area[5].

o Ventilate: Ensure the area is well-ventilated to disperse any airborne dust[5].
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» Containment: While wearing appropriate PPE, carefully sweep or scoop up the solid
material, avoiding dust generation[5][6].

» Decontamination: Clean the spill area with a suitable solvent or detergent and water. Collect
all cleaning materials for disposal as hazardous waste[5].

e Reporting: Report the spill to the laboratory supervisor and follow all institutional reporting
procedures[5].

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
anilinophenylacetic acid in a laboratory setting.
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Waste Generation & Segregation
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Caption: Disposal workflow for 2-anilinophenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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